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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301

The proper disposal of Lanthanum Nickel Oxide (LaNiO3) is critical for ensuring laboratory
safety and environmental protection. This guide provides a comprehensive, step-by-step plan
for researchers, scientists, and drug development professionals to manage and dispose of this
material in accordance with safety regulations. Due to its chemical composition, which includes
nickel and lanthanum compounds, LaNiO3 waste must be treated as hazardous.[1][2]
Adherence to local, regional, and national regulations is mandatory for all disposal procedures.

[3114]

Immediate Safety and Hazard Information

Before handling Lanthanum Nickel Oxide for disposal, it is essential to be aware of its
associated hazards. The material may cause allergic skin reactions, and inhaling the dust can
lead to allergy or asthma symptoms.[3] Prolonged or repeated inhalation is a significant
concern, as it may cause cancer and damage to organs, particularly the lungs.[3] Furthermore,
the substance is recognized as toxic to aquatic life, with long-lasting effects, making
environmental containment a priority.[3]

Personal Protective Equipment (PPE): To mitigate these risks, the following PPE must be worn
at all times when handling Lanthanum Nickel Oxide waste:

o Respiratory Protection: A NIOSH/MSHA approved respirator is necessary to prevent the
inhalation of dust particles.[2][5]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[2]
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e Hand Protection: Wear appropriate protective gloves, such as rubber gloves.[5]

» Skin and Body Protection: Use protective clothing to prevent skin exposure.[2]

Hazard and Precautionary Data Summary

The following table summarizes key hazard classifications and precautionary measures
associated with Lanthanum Nickel Oxide, based on the Globally Harmonized System (GHS).
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Hazard Category

GHS Hazard
Statement (H-
phrase)

Precautionary
Statement (P-
phrase)

Reference

Health Hazards

H317: May cause an

allergic skin reaction.

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[3][6]

H334: May cause
allergy or asthma
symptoms or
breathing difficulties if

inhaled.

P260: Do not breathe
dust.

[3]4]

H350: May cause

cancer (Inhalation).

P201: Obtain special
instructions before

use.

[3]

H372: Causes
damage to organs
(lungs) through
prolonged or repeated

exposure (inhalation).

P264: Wash hands,
forearms, and other
exposed areas
thoroughly after
handling.

[3][6]

Environmental

H411: Toxic to aquatic

life with long lasting

P273: Avoid release to

[3]

Hazards the environment.
effects.
P501: Dispose of
contents/container in
) accordance with local,
Disposal [31[4]

regional, national, and
international

regulations.
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Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the standard operating procedure for the collection, storage, and disposal
of Lanthanum Nickel Oxide waste.

1. Waste Characterization and Segregation:

» Classify all solid Lanthanum Nickel Oxide residues, contaminated materials (e.g., wipes,
gloves), and solutions as hazardous waste.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Personal Protective Equipment (PPE) and Safety Measures:

» Before beginning, ensure you are in a well-ventilated area, preferably within a fume hood, to
minimize dust inhalation.[5][6]

e Don all required PPE as specified above (respirator, goggles, gloves, lab coat).

3. Spill Management and Containment:

 In the event of a spill, evacuate unnecessary personnel from the area.[3]

e Avoid generating dust during cleanup.[5][6] If possible, use a dust suppressant.[3]

o Carefully sweep or vacuum the spilled solid material using a HEPA-filtered vacuum.[4]

» Place all contaminated materials and collected waste into a designated, sealable container.

[61[7]
4. Waste Collection and Labeling:

e Place solid Lanthanum Nickel Oxide waste into a clearly labeled, durable, and sealable
container. The container must be compatible with the chemical.

e The label should include:
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The words "Hazardous Waste"

[e]

o

Chemical Name: "Lanthanum Nickel Oxide"

[¢]

Associated Hazards (e.g., "Toxic," "Carcinogen," "Environmental Hazard")

Date of accumulation

[¢]

[e]

Contact information for the responsible researcher or lab.
5. Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

» Keep the container away from incompatible materials, such as strong acids.[3]
6. Final Disposal:

o Disposal must be conducted through a licensed and approved hazardous waste disposal
company. Do not attempt to dispose of this material in standard laboratory or municipal trash.

[4]

o Contact your institution's EHS department to arrange for pickup and disposal. They will
ensure the waste is transported and processed in compliance with all relevant regulations.

o Never discharge Lanthanum Nickel Oxide into the sewer system or allow it to contaminate
waterways or soil.[2][3][6]

7. Documentation:

e Maintain a log of all hazardous waste generated, including the amount of Lanthanum Nickel
Oxide, accumulation start date, and disposal date. This is often a legal requirement.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Lanthanum Nickel Oxide waste.
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Lanthanum Nickel Oxide
Waste Generated

:

1. Assess Hazards &
Consult Safety Data Sheet (SDS)

:

2. Don Required Personal
Protective Equipment (PPE)

3. Contain Waste in a

Suitable, Sealed Container

4. Label Container Clearly Return to
'‘Hazardous Waste - Lanthanum Nickel Oxide' Containment Step

Follow Spill Management Protocol:
- Evacuate
- Ventilate
- Clean with HEPA vacuum
- Contain spilled material

5. Store in Designated
Secure Waste Area

6. Contact Institutional EHS
or Certified Waste Vendor

7. Arrange for Waste Pickup
& Final Disposal

8. Complete & Archive
Disposal Documentation

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lanthanum Nickel Oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of Lanthanum Nickel Oxide: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13748301#lanthanum-nickel-oxide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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